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Compound of Interest

Compound Name: 2-Chloro-1-phenylethanol

Cat. No.: B167369

This guide provides essential safety and logistical information for the proper disposal of 2-
Chloro-1-phenylethanol, ensuring the safety of laboratory personnel and compliance with
hazardous waste regulations. The following procedures are designed for researchers,
scientists, and drug development professionals.

Immediate Safety and Handling Precautions

2-Chloro-1-phenylethanol is a hazardous chemical that requires careful handling. It is harmful
if swallowed, inhaled, or comes into contact with skin.[1][2] Adherence to appropriate personal
protective equipment (PPE) protocols is mandatory to minimize exposure risk.

Personal Protective Equipment (PPE) Requirements:
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Equipment Specification

Tightly fitting safety goggles conforming to

Eye/Face Protection
EN166 (EU) or NIOSH (US) standards.[1][3]

i Chemical-impermeable gloves (e.g., Viton or
Hand Protection o
double nitrile); inspect before use.[3][4]

Protective Clothi A fully buttoned lab coat or fire/flame-resistant
rotective Clothin
g and impervious clothing.[1][3]

Use only in a well-ventilated area or outdoors.[3]
Respiratory Protection [5] If exposure limits are exceeded, a full-face

respirator may be necessary.[1][3]

First Aid Measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention if symptoms occur.[1][5]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes.[1][5]

o Eye Contact: Rinse cautiously with water for several minutes, including under the eyelids.[3]
[5] Remove contact lenses if present and easy to do so. Continue rinsing for at least 15
minutes and get medical attention.[3][5]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a POISON CENTER or
physician if you feel unwell.[5]

Chemical Profile and Properties

A summary of key quantitative data for 2-Chloro-1-phenylethanol is provided below for easy
reference.
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Property Value

Molecular Formula CsHoCIO[2]

Molecular Weight 156.61 g/mol [2][6]

Form Liquid[6]

Density 1.185 g/mL at 25 °C[6]

Flash Point 113 °C (235.4 °F) - closed cupl6]
Storage Class 10 - Combustible liquids[6]

Operational Disposal Plan

The proper disposal of 2-Chloro-1-phenylethanol is critical and must be handled as regulated
hazardous waste. The primary disposal route for this compound is incineration by an approved
waste disposal facility.[7] Do not dispose of this chemical down the drain or by evaporation.[4]

Step 1: Waste Segregation

As a chlorinated organic compound, 2-Chloro-1-phenylethanol must be segregated as
halogenated organic waste.[7]

e Do: Collect in a designated, properly labeled container for halogenated organic waste. These
are often color-coded (e.g., green-labeled carboys).[7]

e Do Not: Mix with non-halogenated organic solvents, aqueous waste, acids, bases, or other
incompatible materials.[4][8] Keeping halogenated and non-halogenated waste streams
separate can significantly reduce disposal costs.[8]

Step 2: Waste Collection and Storage

» Select a Proper Container: Use a compatible container, such as a high-density polyethylene
(HDPE) carboy or the original container.[4][9] The use of metal safety cans is generally not
recommended as halogenated solvents can degrade to form acids that corrode metal.[4]

o Label the Container: As soon as the first drop of waste is added, the container must be
clearly labeled with the words "Hazardous Waste" and the full chemical name ("2-Chloro-1-
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phenylethanol").[8] Maintain a log of the contents, including the approximate volume or
mass of the waste added.[7]

o Ensure Safe Storage:
o Keep the waste container tightly closed except when adding waste.[5][8][9]

o Store the container in a cool, dry, and well-ventilated secondary containment area, such as
a designated cabinet under a fume hood.[4][5]

o Store away from heat, direct sunlight, and sources of ignition.[4]

Step 3: Accidental Spill Cleanup

In the event of a small spill that can be cleaned up in under 10 minutes by trained personnel:

Ensure the area is well-ventilated and remove all sources of ignition.[1][3]

Wearing the appropriate PPE, absorb the spill with an inert, dry material (e.g., vermiculite,
sand, or commercial sorbent).[4][5]

Carefully collect the absorbed material and place it into a suitable, sealed container for
disposal as halogenated waste.[1][5]

Wash the spill area once the material has been removed.

Step 4: Disposal of Empty Containers

Contaminated containers must be handled as hazardous waste.

o Containers can be triple-rinsed with a suitable solvent. The rinsate must be collected and
disposed of as halogenated organic waste.[1]

 Alternatively, the packaging can be punctured to render it unusable and then disposed of via
your institution's hazardous waste program.[1]

Step 5: Final Disposal
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Arrange for the collection of the hazardous waste container through your institution's
Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal contractor.
[3][5] Dispose of the contents and container at an approved waste disposal plant.[5]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 2-Chloro-1-phenylethanol.
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Workflow for 2-Chloro-1-phenylethanol Disposal
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Caption: Disposal workflow for 2-Chloro-1-phenylethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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